2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine

• IUPAC Name: 2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C13H9F2N3O/c1-19-11-5-4-10-13(17-11)18-12(16-10)7-2-3-8(14)9(15)6-7/h2-6H,1H3,(H,16,17,18)
• InChI Key: PCVQMIKXHPCHDH-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=C1)NC(=N2)C3=CC(=C(C=C3)F)F
• Molecular Formula: C13H9F2N3O
• Molecular Weight: 261.23 g/mol

Description

2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine, also known as DF-MP-10, is a synthetic compound that has been studied for its potential use in various scientific applications. This compound belongs to the imidazo[4,5-b]pyridine family, which has been found to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine is not fully understood, but it is believed to act through the modulation of various signaling pathways in cells. 2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine has been shown to interact with proteins involved in neurotransmitter release, cell growth, and apoptosis, among other processes.
Biochemical and physiological effects:
2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine has been found to have various biochemical and physiological effects, depending on the specific application. In neuroscience, 2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine has been shown to enhance the release of dopamine and norepinephrine, which may have implications for the treatment of neurological disorders. In cancer research, 2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine has been shown to inhibit the growth of cancer cells and induce apoptosis, suggesting its potential as an anticancer agent. In drug discovery, 2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine has been used as a lead compound for the development of new drugs targeting specific biological pathways.

Advantages and Limitations for Lab Experiments

2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine has several advantages for use in lab experiments, including its high purity and stability, as well as its well-defined structure. However, there are also limitations to its use, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several potential future directions for research on 2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine. One area of interest is the development of new drugs based on 2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine for the treatment of neurological disorders and cancer. Another area of interest is the further elucidation of the mechanism of action of 2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine, which may lead to new insights into cellular signaling pathways. Additionally, the development of new synthesis methods for 2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine may help to overcome some of the limitations of its use in lab experiments.

Synthesis Methods

2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine can be synthesized through a multi-step process that involves the reaction of 2,3-difluorobenzaldehyde with 2-amino-5-methoxypyridine, followed by cyclization and further modifications. This method has been optimized to produce high yields of pure 2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine.

Scientific Research Applications

2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine has been studied for its potential use in various scientific applications, including neuroscience, cancer research, and drug discovery. In neuroscience, 2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine has been found to enhance the release of dopamine and norepinephrine, which may have implications for the treatment of neurological disorders such as Parkinson's disease and depression. In cancer research, 2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine has been shown to inhibit the growth of cancer cells and induce apoptosis, suggesting its potential as an anticancer agent. In drug discovery, 2-(3,4-difluorophenyl)-5-methoxy-1H-imidazo[4,5-b]pyridine has been used as a lead compound for the development of new drugs targeting specific biological pathways.